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Compound of Interest

5,8-Dibromo-2,3-
Compound Name:
dichloroquinoxaline

Cat. No.: B12834208

In-depth Technical Guide: 5,8-Dibromo-2,3-
dichloroquinoxaline

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet
(MSDS) information for 5,8-Dibromo-2,3-dichloroquinoxaline, tailored for researchers,
scientists, and professionals in drug development.

Section 1: Chemical and Physical Properties

This section outlines the key physical and chemical properties of 5,8-Dibromo-2,3-
dichloroquinoxaline.
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Property Value Reference
CAS Number 2411640-38-3 [1]
Molecular Formula CsH2Br2Cl2N2 [1]
Molecular Weight 356.83 g/mol [1]
Appearance Solid [1]
Purity 95% [1]
Melting Point 130 - 133 °C (266 - 271 °F) [2]
Log Pow (n-octanol/water) 0.22 (at 24 °C /75 °F) [2]

Bioaccumulation

Not expected

[2]

Section 2: Safety and Hazard Information

This section details the hazard classifications and statements associated with 5,8-Dibromo-

2,3-dichloroquinoxaline.

Hazard Category

Hazard Statement

Acute Toxicity (Oral, Dermal)

H302 + H312: Harmful if swallowed or in contact
with skin.[2]

Skin Corrosion/Irritation

H315: Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation

H318: Causes serious eye damage.[2]

Specific Target Organ Toxicity (Single Exposure)

H335: May cause respiratory irritation.[2]

Hazardous to the Aquatic Environment

H410: Very toxic to aquatic life with long lasting
effects.[2]

GHS Pictograms:

Health hazard, Exclamation mark, Corrosion, Environment

Signal Word: Danger
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Section 3: Handling, Storage, and Personal
Protective Equipment (PPE)

Proper handling and storage procedures are critical for ensuring laboratory safety.

Handling

e Work under a fume hood.[2]

Do not inhale the substance or mixture.[2]

Avoid breathing dust.[2]

Wash skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Use only outdoors or in a well-ventilated area.[2]

Avoid release to the environment.[2]

Storage

o Keep the container tightly closed.[2]
» Store in a dry, well-ventilated place.
o Keep away from heat and sources of ignition.[2]

 Recommended storage temperature can be found on the product label.[2]

Personal Protective Equipment (PPE)
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PPE Type

Recommendation

Eye/Face Protection

Wear safety glasses with side-shields
conforming to appropriate government
standards such as NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching glove's outer
surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use in
accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Respiratory Protection

Required when dusts are generated.[2]

Body Protection

Complete suit protecting against chemicals. The
type of protective equipment must be selected
according to the concentration and amount of
the dangerous substance at the specific

workplace.

Section 4: First Aid Measures

In case of exposure, follow these first aid guidelines.
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Exposure Route

First Aid Measures

Inhalation

If breathed in, move person into fresh air. If not
breathing, give artificial respiration. Consult a

physician.

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/ shower. Consult a

physician.[2]

Eye Contact

Rinse out with plenty of water. Immediately call

an ophthalmologist. Remove contact lenses.[2]

Ingestion

Immediately make victim drink water (two

glasses at most). Consult a physician.[2]

Section 5: Fire Fighting and Disposal Measures

Fire Fighting

o Suitable Extinguishing Media: Water, Foam, Carbon dioxide (CO3z), Dry powder.[2]

» Unsuitable Extinguishing Media: For this substance/mixture no limitations of extinguishing

agents are given.[2]

» Specific Hazards: Combustible. Development of hazardous combustion gases or vapors is

possible in the event of a fire.[2]

Disposal

e The generation of waste should be avoided or minimized wherever possible.

o Disposal of this product, solutions, and any by-products should at all times comply with the

requirements of environmental protection and waste disposal legislation and any regional

local authority requirements.

» Dispose of surplus and non-recyclable products via a licensed waste disposal contractor.

Section 6: Experimental Protocols and Applications
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Detailed experimental protocols for the synthesis or specific applications of 5,8-Dibromo-2,3-
dichloroquinoxaline are not readily available in the public domain. Quinoxaline derivatives, in
general, are synthesized through the condensation of an o-phenylenediamine with a 1,2-
dicarbonyl compound. They are known to exhibit a range of biological activities and are used
as building blocks in the synthesis of various heterocyclic compounds.

Section 7: Visualizations
Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 5,8-Dibromo-2,3-
dichloroquinoxaline from receipt to disposal.
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Safe Handling Workflow for 5,8-Dibromo-2,3-dichloroquinoxaline
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Caption: Safe Handling Workflow.
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This guide is intended for informational purposes only and should not be used as a substitute
for a comprehensive risk assessment conducted by qualified professionals. Always refer to the
most current Safety Data Sheet (SDS) for detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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